Dual-mode SERS-based lateral flow assay strips for simultaneous diagnosis of SARS-CoV-2 and influenza a virus
Nano Convergence Pub Date: 2022-09-02 DOI: 10.1186/s40580-022-00330-w
Abstract
Since COVID-19 and flu have similar symptoms, they are difficult to distinguish without an accurate diagnosis. Therefore, it is critical to quickly and accurately determine which virus was infected and take appropriate treatments when a person has an infection. This study developed a dual-mode surface-enhanced Raman scattering (SERS)-based LFA strip that can diagnose SARS-CoV-2 and influenza A virus with high accuracy to reduce the false-negative problem of the commercial colorimetric LFA strip. Furthermore, using a single strip, it is feasible to detect SARS-CoV-2 and influenza A virus simultaneously. A clinical test was performed on 39 patient samples (28 SARS-CoV-2 positives, 6 influenza A virus positives, and 5 negatives), evaluating the clinical efficacy of the proposed dual-mode SERS-LFA strip. Our assay results for clinical samples show that the dual-mode LFA strip significantly reduced the false-negative rate for both SARS-CoV-2 and influenza A virus.Recommended Literature
- [1] Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†
- [2] Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet
- [3] Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies
- [4] Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†
- [5] Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature
- [6] Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies
- [7] Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications
- [8] Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†
- [9] Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries
- [10] Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†
Journal Name:Nano Convergence
research_products
-
CAS no.: 89640-58-4